Cas no 2228203-56-1 (3-(3-ethyloxetan-3-yl)oxolane-2,5-dione)

• Product Name: 3-(3-ethyloxetan-3-yl)oxolane-2,5-dione
• CAS No: 2228203-56-1
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 6526682
• PubChem ID: 165756921
• Update Time: 2025-07-22

3-(3-ethyloxetan-3-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethyloxetan-3-yl)oxolane-2,5-dione
• 2228203-56-1
• EN300-1814848

• Inchi： 1S/C9H12O4/c1-2-9(4-12-5-9)6-3-7(10)13-8(6)11/h6H,2-5H2,1H3
• InChI Key： WTTRQVOCPDPFJC-UHFFFAOYSA-N
• SMILES： O1CC(CC)(C1)C1C(=O)OC(C1)=O

Computed Properties

• Exact Mass: 184.07355886g/mol
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.6Ų

Additional information on 3-(3-ethyloxetan-3-yl)oxolane-2,5-dione

Professional Introduction to Compound with CAS No. 2228203-56-1 and Product Name: 3-(3-ethyloxetan-3-yl)oxolane-2,5-dione

The compound with the CAS number 2228203-56-1 and the product name 3-(3-ethyloxetan-3-yl)oxolane-2,5-dione represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their unique structural properties and potential applications in drug development. The oxolane ring system, combined with the ethyloxetan moiety, imparts distinct reactivity and stability, making it a valuable scaffold for synthetic chemists and medicinal chemists alike.

In recent years, there has been a growing interest in oxolane derivatives due to their versatile biological activities. The 3-(3-ethyloxetan-3-yl)oxolane-2,5-dione structure exhibits promising characteristics that make it suitable for various chemical transformations. The presence of the oxolane ring enhances the molecule's ability to interact with biological targets, while the ethyloxetan group provides a handle for further functionalization. This dual functionality has opened up new avenues for the development of novel therapeutic agents.

One of the most intriguing aspects of this compound is its potential in medicinal chemistry. The oxolane ring is known for its ability to stabilize reactive intermediates, which is crucial in designing molecules that can undergo precise chemical modifications. Additionally, the 3-(3-ethyloxetan-3-yl)oxolane-2,5-dione core has shown promise in preliminary studies as a scaffold for small-molecule drugs. Researchers have been exploring its utility in developing inhibitors for various enzymes and receptors involved in metabolic diseases and inflammatory conditions.

Recent advancements in computational chemistry have further enhanced our understanding of the reactivity and binding properties of this compound. Molecular modeling studies indicate that 3-(3-ethyloxetan-3-yl)oxolane-2,5-dione can form stable interactions with biological targets through hydrogen bonding and hydrophobic interactions. These insights have guided the design of more potent derivatives with improved pharmacokinetic profiles. The compound's ability to modulate enzyme activity has been particularly intriguing, with potential applications in treating conditions such as diabetes and cardiovascular diseases.

The synthetic pathways to 3-(3-ethyloxetan-3-yl)oxolane-2,5-dione have also seen significant innovation. Modern synthetic techniques, including transition-metal-catalyzed reactions and organometallic chemistry, have enabled the efficient construction of this complex framework. These methods not only improve yield but also allow for greater control over stereochemistry, which is critical for biological activity. The development of scalable synthetic routes has made it feasible to produce larger quantities of this compound for both research and potential commercial applications.

In conclusion, the compound with CAS no. 2228203-56-1 and the product name 3-(3-ethyloxetan-3-yl)oxolane-2,5-dione represents a promising candidate in the realm of pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive scaffold for developing novel therapeutic agents. With ongoing research focusing on its biological activities and synthetic modifications, this compound holds significant potential for addressing various medical challenges in the future.